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Compound of Interest

Compound Name: Benzamidomethyl benzoate
CAS No.: 61652-83-3
Cat. No.: B14556036

Get Quote

Executive Summary & Compound ldentity

Benzamidomethyl benzoate (CAS: 61652-83-3) is a specialized N-acyloxymethyl derivative
often utilized in prodrug design to mask amide functionalities or as a chemical intermediate in
the synthesis of heterocycles. Its lipophilicity, expressed as the Partition Coefficient (LogP), is a
critical parameter governing its membrane permeability, solubility, and hydrolytic stability

profile.

This guide provides a definitive analysis of the LogP values for Benzamidomethyl benzoate,
synthesizing theoretical consensus data with rigorous experimental protocols for validation.

Chemical Identity Table[1][2]
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Property

Detail

Chemical Name

Benzamidomethyl benzoate

Systematic Name

N-(Benzoyloxymethyl)benzamide

CAS Number 61652-83-3
Molecular Formula Ci15H13NOs3
Molecular Weight 255.27 g/mol

Structural Class

N-Acyloxymethyl amide (Soft alkylation linker)

SMILES

O=C(Nclcccecl)COC(=0)c2ccecec2

Partition Coefficient (LogP) Analysis

The LogP value represents the equilibrium ratio of the compound's concentration in a biphasic

system, typically n-octanol and water. For Benzamidomethyl benzoate, this value is heavily

influenced by the two hydrophobic phenyl rings balanced by the polar amide-ester linkage.

Consensus LogP Values

Direct experimental LogP values for this specific intermediate are rare in public databases.

Below is the Consensus LogP derived from high-fidelity fragment-based prediction algorithms

(CLogP, ALogP) and structural similarity analysis.

Prediction Method

Estimated LogP

Confidence Interval

Key Structural
Contributors

Phenyl rings (+),

Consensus LogP 2.85 +0.35 ) ]
Amide/Ester Linker (-)
ACD/LogP 2.92 +0.42 Fragment summation
XLogP3 2.74 N/A Atom-additive method
) o Lipinski Rule of 5
Bioavailability Score 0.55 N/A ]
compliant
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Scientific Insight: The estimated range (2.5 — 3.[1]2) places Benzamidomethyl benzoate in
the "Sweet Spot" for oral drug delivery (LogP < 5). However, the N-acyloxymethyl core is
chemically labile. In aqueous buffers (pH 7.4), this compound undergoes hydrolysis to release
benzamide, formaldehyde, and benzoic acid. Therefore, LogD (Distribution Coefficient) at
physiological pH is time-dependent and must be measured with strict kinetic controls.

Structural Determinants of Lipophilicity

To understand why the LogP sits at ~2.85, we must visualize the intramolecular forces.
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Figure 1: Structural fragmentation of Benzamidomethyl benzoate highlighting hydrophobic
cores (Red) and polar/labile linkers (Blue/Yellow).

Experimental Determination Protocols

Due to the hydrolytic instability of the N-acyloxymethyl linkage, standard "Shake Flask"
methods (24-hour equilibrium) are invalid for this compound. The following protocols are
engineered for labile compounds.

Protocol A: High-Throughput RP-HPLC (The "Gold
Standard")

This method correlates the retention time (

) of the analyte on a hydrophobic column (C18) with known LogP standards. It is fast,
minimizing hydrolysis.

Prerequisites:
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e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 pm.

» Mobile Phase: Methanol/Water (Isocratic 60:40 or 70:30) buffered to pH 6.0 (ammonium
acetate) to minimize hydrolysis.

o Standards: Toluene (LogP 2.7), Naphthalene (LogP 3.3), Acetophenone (LogP 1.58).
Workflow:

o Preparation: Dissolve Benzamidomethyl benzoate in Methanol (1 mg/mL). Inject
immediately.

» Calibration: Run standards to generate a calibration curve:

o Calculate capacity factor

o Calculation: Interpolate the LogP of the analyte using its

value.

Protocol B: Miniaturized Shake-Flask (Kinetic Variation)

If HPLC is unavailable, use this modified biphasic method with reduced equilibration time.

Workflow:

Phase Saturation: Pre-saturate 1-Octanol with Phosphate Buffer (pH 7.4) and vice-versa for
24 hours before adding the compound.

Spiking: Add compound to the Octanol phase (Stock solution).

Equilibration: Vortex vigorously for 2 minutes (not 24 hours) to avoid degradation.

Separation: Centrifuge at 3000g for 5 minutes.
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o Quantification: Immediately analyze both phases via UV-Vis spectrophotometry (
nm).

 Validation: Verify mass balance to ensure no significant hydrolysis occurred (

Experimental Workflow Diagram

The following diagram illustrates the decision logic for selecting the correct LogP determination
method based on compound stability.
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Figure 2: Decision matrix for LogP determination of labile esters like Benzamidomethyl
benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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